Cas no 2639438-08-5 (2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazole hydrochloride)

• Product Name: 2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazole hydrochloride
• CAS No: 2639438-08-5
• MF: C₁₂H₉Cl₂N₃
• MW: 266.125960111618
• CID: 5223926
• Update Time: 2025-06-08

2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazole hydrochloride

• Inchi： 1S/C12H8ClN3.ClH/c13-11-6-5-8(7-14-11)12-15-9-3-1-2-4-10(9)16-12;/h1-7H,(H,15,16);1H
• InChI Key： CMDRJJSCJGJXME-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2=NC3=CC=CC=C3N2)C=C1.Cl

Additional information on 2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazole hydrochloride

Research Brief on 2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazole hydrochloride (CAS: 2639438-08-5)

2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazole hydrochloride (CAS: 2639438-08-5) is a novel benzodiazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

The synthesis of 2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazole hydrochloride involves a multi-step process, starting with the condensation of 6-chloronicotinaldehyde with o-phenylenediamine, followed by hydrochloride salt formation. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, making it more accessible for further biological evaluations. Researchers have also explored its structural analogs to identify key pharmacophores responsible for its biological activity.

In vitro studies have demonstrated that 2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazole hydrochloride exhibits potent inhibitory activity against several kinases, including those implicated in cancer progression. For instance, it has shown significant inhibition of EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), which are critical targets in oncology. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

Beyond its kinase inhibitory properties, this compound has also exhibited broad-spectrum antimicrobial activity. Recent studies have reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity and inhibition of essential enzymatic pathways, making it a promising candidate for addressing antibiotic resistance.

Pharmacokinetic and toxicological evaluations of 2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazole hydrochloride are currently underway. Preliminary data indicate favorable absorption and distribution profiles, with moderate plasma protein binding and acceptable metabolic stability. However, further studies are required to assess its safety profile and potential off-target effects before advancing to clinical trials.

In conclusion, 2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazole hydrochloride represents a versatile and promising scaffold in medicinal chemistry. Its dual functionality as a kinase inhibitor and antimicrobial agent highlights its potential for multifactorial therapeutic applications. Ongoing research aims to optimize its pharmacological properties and explore its utility in combination therapies, paving the way for future drug development efforts.